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Compound of Interest

Compound Name:
2-((tert-Butoxycarbonyl)amino)-2-

(1H-indol-3-yl)acetic acid

CAS No.: 58237-94-8

Cat. No.: B1272309

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for N-α-tert-

Butoxycarbonyl-L-tryptophan (Boc-L-tryptophan), a crucial derivative in peptide synthesis and

drug development. The following sections detail its Nuclear Magnetic Resonance (NMR) and

Infrared (IR) spectral properties, offering a comprehensive resource for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the molecular structure of a compound. The ¹H and ¹³C NMR spectra of Boc-L-tryptophan

reveal characteristic signals corresponding to its unique chemical environment.

¹H NMR Spectroscopic Data
The ¹H NMR spectrum of Boc-L-tryptophan, typically recorded in deuterated chloroform

(CDCl₃), exhibits distinct chemical shifts for the protons of the tryptophan indole ring, the α-

carbon, the β-carbons, and the tert-butoxycarbonyl (Boc) protecting group.
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Table 1: ¹H NMR Chemical Shift Data for Boc-L-tryptophan in CDCl₃

Proton Assignment Chemical Shift (δ, ppm) Multiplicity

Indole N-H ~8.10 br s

Aromatic C4-H ~7.65 d

Aromatic C7-H ~7.35 d

Aromatic C6-H ~7.18 t

Aromatic C5-H ~7.10 t

Indole C2-H ~7.00 s

Amide N-H ~5.10 d

α-CH ~4.65 m

β-CH₂ ~3.30 m

Boc (CH₃)₃ ~1.45 s

Note: Chemical shifts are approximate and can vary slightly depending on the specific

experimental conditions. br s = broad singlet, d = doublet, t = triplet, m = multiplet, s = singlet.

¹³C NMR Spectroscopic Data
The ¹³C NMR spectrum provides information on the carbon framework of the molecule. The

spectrum of Boc-L-tryptophan shows resonances for the carbonyl carbons, the aromatic

carbons of the indole ring, and the aliphatic carbons.

Table 2: ¹³C NMR Chemical Shift Data for Boc-L-tryptophan in CDCl₃
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Carbon Assignment Chemical Shift (δ, ppm)

Carboxyl C=O ~175

Boc C=O ~155

Indole C7a ~136

Indole C3a ~127

Indole C2 ~123

Indole C6 ~122

Indole C5 ~120

Indole C4 ~118

Indole C7 ~111

Indole C3 ~110

Boc C(CH₃)₃ ~80

α-C ~55

β-C ~28

Boc C(CH₃)₃ ~28

Note: Chemical shifts are approximate and can vary based on experimental conditions.

Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation. The IR spectrum of Boc-L-tryptophan, typically

obtained using a potassium bromide (KBr) pellet, shows characteristic absorption bands for its

various functional groups.

Table 3: FT-IR Absorption Data for Boc-L-tryptophan (KBr Pellet)
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Wavenumber (cm⁻¹) Functional Group Assignment

~3400 N-H Stretch (Indole)

~3300 N-H Stretch (Amide)

~3000-2850 C-H Stretch (Aliphatic and Aromatic)

~1710 C=O Stretch (Carboxylic Acid)

~1680 C=O Stretch (Urethane)

~1520 N-H Bend (Amide II)

~1450 C-H Bend (Aliphatic)

~1160 C-O Stretch (Urethane)

~740 C-H Bend (Aromatic)

Experimental Protocols
The following are generalized protocols for obtaining the spectroscopic data presented above.

NMR Spectroscopy
Sample Preparation:

Dissolve approximately 5-10 mg of Boc-L-tryptophan in about 0.7 mL of deuterated

chloroform (CDCl₃).

Transfer the solution to a 5 mm NMR tube.

¹H NMR Data Acquisition:

The NMR spectrometer is typically operated at a frequency of 300 MHz or higher.

The instrument is locked onto the deuterium signal of the CDCl₃.

The magnetic field is shimmed to achieve homogeneity.

A standard one-pulse sequence is used to acquire the ¹H NMR spectrum.
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The number of scans can be varied to achieve an adequate signal-to-noise ratio.

¹³C NMR Data Acquisition:

The same sample prepared for ¹H NMR can be used.

A proton-decoupled pulse sequence is typically used to simplify the spectrum and enhance

sensitivity.

A larger number of scans is generally required for ¹³C NMR compared to ¹H NMR due to the

low natural abundance of the ¹³C isotope.

FT-IR Spectroscopy (KBr Pellet Method)
Thoroughly grind 1-2 mg of Boc-L-tryptophan with approximately 100-200 mg of dry,

spectroscopic grade potassium bromide (KBr) in an agate mortar and pestle.[1][2]

The mixture should be ground to a fine, uniform powder to minimize light scattering.[1]

Place a portion of the powdered mixture into a pellet-forming die.

Press the mixture under high pressure (typically 8-10 tons) to form a thin, transparent or

translucent pellet.[1][3]

Place the KBr pellet in the sample holder of the FT-IR spectrometer and acquire the

spectrum, typically in the range of 4000-400 cm⁻¹.[2]

Experimental Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like Boc-L-tryptophan.
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Caption: Workflow for Spectroscopic Analysis of Boc-L-tryptophan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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